Cas no 19257-34-2 (Estr-5(10)-en-17-one,3,3-dimethoxy-)

• Product Name: Estr-5(10)-en-17-one,3,3-dimethoxy-
• CAS No: 19257-34-2
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 123445
• PubChem ID: 12598391
• Update Time: 2025-04-18

Estr-5(10)-en-17-one,3,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Estr-5(10)-en-17-one,3,3-dimethoxy-
• (8R,9S,13S,14S)-3,3-dimethoxy-13-methyl-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
• 3,3-Dimethoxyestr-5(10)-en-17-one
• 3,3-Dimethoxyestr-5(10)-ene-17-one
• DTXSID70503917
• SCHEMBL986155
• 3,3-dimethoxy-estr-5(10)-en-17-one
• RHMXJSWKQJYEOA-VXNCWWDNSA-N
• 19257-34-2

• Inchi： 1S/C20H30O3/c1-19-10-8-15-14-9-11-20(22-2,23-3)12-13(14)4-5-16(15)17(19)6-7-18(19)21/h15-17H,4-12H2,1-3H3/t15-,16-,17+,19+/m1/s1
• InChI Key： RHMXJSWKQJYEOA-VXNCWWDNSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1C3CCC(CC=3CC[C@@H]21)(OC)OC

Computed Properties

• Exact Mass: 318.2196
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids